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Compound of Interest

Compound Name: GNE-886

Cat. No.: B607699

For Researchers, Scientists, and Drug Development
Professionals

This guide provides detailed application notes and experimental protocols for utilizing GNE-
886, a potent and selective inhibitor of the Cat Eye Syndrome Chromosome Region Candidate
2 (CECR2) bromodomain. The information herein is designed to assist researchers in
accurately assessing the biochemical and cellular activity of GNE-886 and other potential
CECRZ2 inhibitors.

Introduction to GNE-886 and CECR2

GNE-886 is a high-affinity, selective small molecule inhibitor targeting the bromodomain of
CECRZ2.[1][2] Bromodomains are protein modules that recognize acetylated lysine residues,
playing a crucial role in the regulation of gene transcription through chromatin remodeling.[1]
CECRZ2 is a component of the CERF (CECR2-containing remodeling factor) chromatin
remodeling complex and has been implicated in the DNA damage response.[1][3] GNE-886
serves as a valuable chemical probe for elucidating the biological functions of the CECR2
bromodomain.

Quantitative Data Summary for GNE-886

The following table summarizes the key quantitative metrics for GNE-886, facilitating the
comparison of its activity across various assays.
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Parameter Target Assay Type Value Reference
IC50 CECR2 TR-FRET 16 nM [4]
Cellular "Dot"
EC50 CECR2 370 nM [1]
Assay
Kd BRD9 BROMOscan 2000 puM [1]
Kd BRD7 BROMOscan 1100 uM [1]
Kinetic Solubility 122 uM [1]

Experimental Protocols

This section provides detailed methodologies for key biochemical and cell-based assays to
characterize GNE-886 and other CECR2 inhibitors.

Biochemical Assay: CECR2 Time-Resolved
Fluorescence Resonance Energy Transfer (TR-FRET)

Assay

This assay quantitatively measures the binding of GNE-886 to the CECR2 bromodomain by

competing with a biotinylated histone peptide ligand.

Signaling Pathway
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TR-FRET Assay Principle
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Caption: TR-FRET assay principle for GNE-886 inhibition of CECR2.

Materials:

His-tagged CECR2 bromodomain protein

 Biotinylated histone H4 acetylated peptide (e.g., Biotin-
SGRGKGGKGLGKGGAKRHRKVLRD-AcK)

e Europium-labeled anti-His antibody (Donor)
 Streptavidin-Allophycocyanin (SA-APC) (Acceptor)
 GNE-886

o Assay Buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NacCl, 0.1% BSA, 0.05% Tween-20, 1
mM DTT)

o 384-well low-volume white microplates

Protocol:
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e Compound Preparation: Prepare a serial dilution of GNE-886 in 100% DMSO. Further dilute
the compounds in Assay Buffer to a 4x final concentration.

» Reagent Preparation:

o Dilute His-tagged CECR2 and biotinylated peptide in Assay Buffer to a 4x final
concentration.

o Prepare a 4x detection mix containing Europium-labeled anti-His antibody and SA-APC in
Assay Buffer.

e Assay Plate Setup:

o Add 5 pL of 4x GNE-886 dilution or vehicle (DMSO in Assay Buffer) to the appropriate
wells.

o Add 5 uL of the 4x His-tagged CECR2 and biotinylated peptide mix to all wells.
o Incubate for 30 minutes at room temperature.
e Detection:
o Add 10 pL of the 4x detection mix to all wells.
o Incubate for 60 minutes at room temperature, protected from light.

o Data Acquisition: Read the plate on a TR-FRET compatible plate reader with an excitation
wavelength of 340 nm and emission wavelengths of 615 nm (Europium) and 665 nm (APC).

o Data Analysis: Calculate the TR-FRET ratio (665 nm emission / 615 nm emission). Plot the
ratio against the logarithm of the GNE-886 concentration and fit the data to a four-parameter
logistic equation to determine the IC50 value.

Cellular Assay: CECR2 Target Engagement (Cellular
Thermal Shift Assay - CETSA)

This assay determines the engagement of GNE-886 with CECR2 in a cellular environment by
measuring the thermal stabilization of the target protein upon ligand binding.
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Experimental Workflow
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1. Cell Culture
(e.g., HEK293T)

2. Compound Treatment
(GNE-886 or Vehicle)

3. Heat Shock
(Temperature Gradient)

[ 4. Cell Lysis j

5. Centrifugation
(Separate Soluble/insoluble)

6. Protein Quantification
(e.g., Western Blot or AlphaLISA)

7. Data Analysis
(Melt Curve / ITDRF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607699#gne-886-cell-based-assay-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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